Cas no 84438-70-0 (3-(2,5-Dichlorophenoxy)-2-methyl-6-nitroaniline)

• Product name: 3-(2,5-Dichlorophenoxy)-2-methyl-6-nitroaniline
• CAS No: 84438-70-0
• MF: C₁₃H₁₀N₂O₃Cl₂
• MW: 313.136
• CID: 2805204
• PubChem ID: 13071658

3-(2,5-Dichlorophenoxy)-2-methyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenoxy)-2-methyl-6-nitroaniline
• DTXSID10517336
• 84438-70-0

• Inchi： InChI=1S/C13H10Cl2N2O3/c1-7-11(5-4-10(13(7)16)17(18)19)20-12-6-8(14)2-3-9(12)15/h2-6H,16H2,1H3
• InChI Key： VXMYITVXZUBFGM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 312.0068476Da
• Monoisotopic Mass: 312.0068476Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.1Ų